Cas no 1805260-70-1 (Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805260-70-1
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4868947
• Update Time: 2025-07-02

Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)5-2-4(3-13)14-7(6(5)10)8(11)12/h2,8H,1H3
• InChI Key： APOLTLCVLUHOQD-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate

Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805260-70-1): A Comprehensive Overview

Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805260-70-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits a range of potential applications in the development of novel therapeutic agents. Its molecular structure, featuring a pyridine core with substituents such as chloro, cyano, and difluoromethyl groups, makes it a versatile building block for synthetic chemists.

The Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate molecule is of particular interest due to its ability to serve as a precursor in the synthesis of various biologically active compounds. The presence of the chloro and difluoromethyl groups enhances its reactivity, allowing for further functionalization and modification. These properties make it an invaluable intermediate in the construction of complex molecules aimed at targeting specific biological pathways.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with potential therapeutic applications. Pyridine-based compounds are widely recognized for their role in drug discovery, owing to their favorable pharmacokinetic properties and biological activity. The specific arrangement of functional groups in Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate contributes to its unique chemical profile, which is being exploited to design new drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The combination of a pyridine core with electron-withdrawing groups like cyano and difluoromethyl enhances binding affinity to target enzymes. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, making them attractive candidates for further development.

The pharmaceutical industry has been particularly interested in exploring the potential of fluorinated pyridines due to their ability to improve metabolic stability and binding affinity. The difluoromethyl group in Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate plays a pivotal role in these properties, contributing to its suitability as a pharmacophore. This has led to several innovative synthetic strategies aimed at optimizing its biological activity.

Another area where this compound shows significant promise is in the development of antiviral agents. The structural features of Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate allow it to interact with viral enzymes, potentially inhibiting replication and spread. Researchers have been investigating its efficacy against various viruses, including those responsible for chronic infections, by incorporating it into novel drug candidates.

The synthesis of Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent, such as the chloro, cyano, and difluoromethyl groups, must be carefully managed to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In conclusion, Methyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805260-70-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for the synthesis of biologically active compounds. Ongoing research continues to uncover new applications for this compound, particularly in the development of kinase inhibitors and antiviral agents. As our understanding of its properties grows, so too does its potential to contribute to the next generation of therapeutic innovations.